Cas no 23598-72-3 (3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• CAS No: 23598-72-3
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• MDL: MFCD00020813
• CID: 52331
• PubChem ID: 90203
• Update Time: 2025-04-18

3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-(2'-chlorophenyl)-4-isoxazolecarboxylic acid
• 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• 3-(2-Chloro-phenyl)-5-methyl-isoxazole-4-carboxylic acid
• 3-(2-Chlorophenyl)-5-methylisoxazole-4-carboxylic acid
• NSC 81238
• 4-Isoxazolecarboxylicacid, 3-(o-chlorophenyl)-5-methyl- (7CI,8CI)
• 3-(2-Chlorophenyl)-5-methyl-4-isoxazolecarboxylicacid
• 3-(2-Chlorophenyl)-5-methyl-4-isoxazolecarboxylic acid
• 4-Isoxazolecarboxylic acid, 3-(2-chlorophenyl)-5-methyl-
• EINECS 245-770-0
• cmic acid
• NSC-81238
• EN300-18171
• CLOXACILLIN SODIUM IMPURITY D [EP IMPURITY]
• 3-(2-Chlorophenyl)-5-methyl-isoxazole-4-carboxylic acid
• UVEPOHNXGXVOJE-UHFFFAOYSA-N
• W-110574
• 3-(2-Chlorophenyl)-5-methylisoxazole-4-carboxylic acid (CMIC acid)
• FT-0613546
• SCHEMBL459354
• B7ISJ0S9T5
• AB00088580-01
• DTXSID4066913
• 3-(2-chlorophenyl)-5-methyl-1, 2-oxazole-4-carboxylic acid
• 23598-72-3
• TS-03330
• MFCD00020813
• 4-Isoxazolecarboxylic acid, 3-(o-chlorophenyl)-5-methyl-
• AKOS000120474
• NSC81238
• F3351-0438
• 3-(o-chlorophenyl)-5-methylisoxazole-4-carboxylic acid
• NS00027458
• Cloxacillin Sodium Imp. D (EP); Cloxacillin Imp. D (EP); Cloxacillin USP Related Compound D; Cloxacillin USP RC D; 3-(2-Chlorophenyl)-5-methylisoxazole-4-carboxylic Acid
• CS-0085276
• 3-(2-Chlorophenyl) -5-methyl-Isoxazole-4-carboxylic acid
• 3-o-chlorophenyl-5-methylisoxazole-4-carboxylic acid
• A816791
• 3-(2-chlorophenyl)-5-methylisoxazol-4-carboxylic acid
• VU0023400-2
• Z57254347
• Cambridge id 5549841
• Cloxacillin Sodium Imp. D (EP):
• STK325639
• DB-046196

• MDL： MFCD00020813
• Inchi： 1S/C11H8ClNO3/c1-6-9(11(14)15)10(13-16-6)7-4-2-3-5-8(7)12/h2-5H,1H3,(H,14,15)
• InChI Key： UVEPOHNXGXVOJE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(=O)O)=C(C)ON=1
• BRN： 791928

Computed Properties

• Exact Mass: 237.01934
• Monoisotopic Mass: 237.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: Cream powder
• Density: 1.385
• Melting Point: 186-189 ºC
• Boiling Point: 374.5 °C at 760 mmHg
• Flash Point: 180.3 °C
• Refractive Index: 1.59
• Solubility: DMSO (Slightly), Ethyl Acetate (Slightly)
• PSA: 63.33
• LogP: 3.00160
• Solubility: Not determined

3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S22;S26;S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22;R36/37/38
• Safety Term：S22;S26;S36/37/39
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes